BENGHE Troubleshooting & Optimization

Check Availability & Pricing

effects of annealing temperature on 1,3-
Diaminopropane dihydroiodide treated fiims

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,3-Diaminopropane dihydroiodide

Cat. No.: B1449387

Technical Support Center: 1,3-Diaminopropane
Dihydroiodide (DADI) Film Treatment

This technical support center provides troubleshooting guides and frequently asked questions
for researchers, scientists, and drug development professionals working with 1,3-
Diaminopropane dihydroiodide (also known as PDADI) treated films, particularly in the
context of perovskite solar cells.

Frequently Asked Questions (FAQs)

Q1: What is 1,3-Diaminopropane dihydroiodide and what is its primary application in thin-film
research?

1,3-Diaminopropane dihydroiodide (CsH1212Nz2) is an organic ammonium salt used primarily
as a surface passivation agent for perovskite films in solar cells.[1][2] Its main function is to
reduce defect density at the interface between the perovskite layer and the electron
transporting layer (ETL), which helps to improve charge carrier transport and reduce non-
radiative recombination.[1][2] This leads to significant enhancements in power conversion
efficiency (PCE) and stability of the solar cells.[2][3]

Q2: How does 1,3-Diaminopropane dihydroiodide passivate defects?
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The effectiveness of 1,3-Diaminopropane dihydroiodide as a passivation agent is due to its
molecular structure. It has two primary amine groups (-NH2) that can interact with the
perovskite surface to passivate defects.[1] Simultaneously, the iodide ions (17) from the
dihydroiodide salt can fill iodine vacancies, which are common defects in perovskite films.[1]
This dual-action passivation improves both the electronic properties and the stability of the
perovskite layer.[3][4]

Q3: What are the reported benefits of using 1,3-Diaminopropane dihydroiodide in perovskite
solar cells?

Research has shown several key benefits of treating perovskite films with 1,3-
Diaminopropane dihydroiodide:

» Increased Power Conversion Efficiency (PCE): Studies have reported impressive PCEs of
over 25% in laboratory settings for DADI-modified p-i-n perovskite solar cells.[2]

» Improved Open-Circuit Voltage (Voc): The passivation of defects leads to a reduction in non-
radiative recombination, resulting in a higher open-circuit voltage.[2][5]

» Enhanced Stability: DADI-treated solar cells have shown improved storage stability, retaining
a high percentage of their initial PCE over long periods.[2]

o Reduced Defect Density: It effectively passivates defects on the perovskite surface without
creating a new perovskite layer.[1][2]

Q4: How is the 1,3-Diaminopropane dihydroiodide solution typically prepared for film
treatment?

The most common method for synthesizing 1,3-Diaminopropane dihydroiodide is through a
direct acid-base neutralization reaction between 1,3-Diaminopropane and hydroiodic acid (HI).
[1] A precise 1:2 molar ratio of 1,3-Diaminopropane to hydroiodic acid is required for the
complete formation of the dihydroiodide salt.[1] For application, it is often dissolved in a solvent
like isopropanol at a specific concentration (e.g., 0.75 mM).[6]

Troubleshooting Guides

Issue 1: Low Power Conversion Efficiency (PCE) after DADI treatment.
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Possible Cause

Troubleshooting Step

Suboptimal Annealing Temperature

The annealing temperature is a critical
parameter that influences the crystallization of
the perovskite film and the effectiveness of the
DADI passivation.[7] Improper annealing can
lead to poor film quality and device
performance.[8] Systematically vary the
annealing temperature (e.g., in 10-20°C
increments around a baseline of 100-150°C) to
find the optimal condition for your specific

perovskite composition and DADI treatment.

Incorrect DADI Solution Concentration

The concentration of the DADI solution can
impact the extent of surface passivation. Too
low a concentration may not be sufficient to
passivate all defects, while too high a
concentration could potentially introduce other
issues. Prepare a series of DADI solutions with
varying concentrations to find the optimal one

for your system.[6]

Incomplete Defect Passivation

Even with DADI treatment, there might be
residual defects affecting the PCE. Consider
combining the DADI treatment with other
passivation strategies or optimizing the
deposition of the perovskite layer itself to reduce

the initial defect density.

Issue 2: Poor film morphology (e.g., pinholes, low crystallinity) after DADI treatment and

annealing.
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Possible Cause Troubleshooting Step

The annealing process significantly affects the
morphology and crystallinity of the perovskite
film.[7][9] A temperature that is too low may not
provide enough energy for proper crystal
Inappropriate Annealing Temperature or Time growth, while a temperature that is too high or
an annealing time that is too long can lead to
decomposition of the perovskite material.[7][9] A
systematic optimization of both annealing

temperature and time is recommended.[8]

The solvent used for the DADI solution and the
anti-solvent used in perovskite deposition can
influence the final film quality. Ensure the
solvents are of high purity and are compatible
Solvent-Related Issues ) )
with the underlying layers. Solvent vapor
annealing is another technique that can be
explored to improve film morphology, though it

can also alter the film's stoichiometry.[10]

Any contamination on the substrate can lead to

the formation of pinholes and other defects in
Substrate Contamination the film.[11] Ensure a rigorous cleaning

procedure for your substrates before depositing

any layers.

Issue 3: Device instability and rapid degradation after DADI treatment.
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Possible Cause

Troubleshooting Step

Thermal Decomposition during Annealing

While annealing is necessary, excessive heat
can cause the perovskite film to decompose,
which will negatively impact the long-term
stability of the device.[7] High-temperature rapid
annealing has been explored as a method to
achieve good crystallinity while minimizing

decomposition.[9]

Environmental Factors

Perovskite films are sensitive to moisture and
oxygen.[8] Ensure that all processing steps,
including the DADI treatment and annealing, are
carried out in a controlled inert environment,

such as a nitrogen-filled glovebox.[8]

Incomplete Passivation

While DADI is an effective passivator,
incomplete coverage or reaction can leave
defect sites that act as initiation points for
degradation. Optimizing the DADI concentration
and application method is crucial for ensuring

uniform and complete passivation.

Data Presentation

Table 1: Reported Performance Enhancements with 1,3-Diaminopropane Dihydroiodide

(DADI) Treatment

DADI-Treated

Performance Metric Control Device . Reference
Device

Power Conversion

o 23.26% 25.29% [5]
Efficiency (PCE)
Open-Circuit Voltage
1.06 V 1.15V [5][12]
(Voc)
_ >75% (with post-

Fill Factor (FF) 63.4% ) [51[6]
annealing)
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Table 2: Expected Effects of Varying Annealing Temperature on Perovskite Film Properties

Property

Low Annealing

Optimal Annealing

High Annealing

Temperature Temperature Temperature
o Low, small grain High, large grain Can lead to
Crystallinity ] ] N
size[13] size[13][14] decomposition[7]
] ] Increases due to
Defect Density High Low -
decomposition[7]
) ) ) May decrease due to
Optical Absorption Lower Higher
phase changes|[7]
Carrier Lifetime Shorter Longer[13] Shorter
May have residual Uniform, dense film Risk of pinhole

Film Morphology

solvent, poor grain

with well-defined

formation and

formation grains[14] degradation

Experimental Protocols

Protocol 1: Surface Treatment of Perovskite Films with 1,3-Diaminopropane Dihydroiodide
(DADI)

o Prepare the DADI Solution:

o Dissolve 1,3-Diaminopropane dihydroiodide in a suitable solvent, such as isopropanol,
to the desired concentration (e.g., 0.75 mM).[6]

o Ensure the solution is well-mixed and fully dissolved.
e Perovskite Film Deposition:

o Deposit the perovskite precursor solution onto the substrate using a standard method like
spin-coating.

o Follow your established protocol for anti-solvent dripping and initial drying.
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e DADI Treatment:

o After the perovskite film is formed, spin-coat the DADI solution on top of the perovskite
layer.[6]

o Deposition of Subsequent Layers:

o Proceed with the deposition of the electron-transport layer (e.g., C60) and any other
subsequent layers as required by your device architecture.[5][6]

o Post-Treatment Annealing:
o Transfer the complete film stack to a hotplate inside an inert environment.

o Anneal the film at a predetermined temperature and time (e.g., 150°C for 1 minute).[6]
This step is crucial for improving the compositional homogeneity at the interfaces.[12]

o Allow the film to cool down to room temperature before proceeding with the deposition of
the top electrode.

Visualizations
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Caption: Experimental workflow for the fabrication of DADI-treated perovskite solar cells.
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Caption: Logical relationship between annealing temperature and its effects on film properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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